Cas no 895431-24-0 (dimethyl({2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)amine)

• Product Name: dimethyl({2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)amine
• CAS No: 895431-24-0
• MF: C₁₅H₁₉N₅O₂S₂
• MW: 365.473659753799
• CID: 5987532
• PubChem ID: 7244514
• Update Time: 2025-06-26

dimethyl({2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)amine Chemical and Physical Properties

Names and Identifiers

• dimethyl({2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)amine
• Sulfamide, N,N-dimethyl-N'-[2-[2-(4-methylphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-
• HMS1656G20
• dimethyl({2-[2-(4-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}sulfamoyl)amine
• F2521-0354
• SR-01000020999-1
• 6-[2-(dimethylsulfamoylamino)ethyl]-2-(4-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazole
• AKOS024656699
• SR-01000020999
• 895431-24-0

• Inchi： 1S/C15H19N5O2S2/c1-11-4-6-12(7-5-11)14-17-15-20(18-14)13(10-23-15)8-9-16-24(21,22)19(2)3/h4-7,10,16H,8-9H2,1-3H3
• InChI Key： OSXPDZMAOZTEDU-UHFFFAOYSA-N
• SMILES： S(N(C)C)(NCCC1N2C(SC=1)=NC(C1=CC=C(C)C=C1)=N2)(=O)=O

Computed Properties

• Exact Mass: 365.09801721g/mol
• Monoisotopic Mass: 365.09801721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 116Ų

Additional information on dimethyl({2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)amine

Dimethyl({2-[2-(4-methylphenyl)-1,2,4-triazolo[3,2-b]1,3-thiazol-6-yl]ethyl}sulfamoyl)amine: A Comprehensive Overview

The compound dimethyl({2-[2-(4-methylphenyl)-1,2,4-triazolo[3,2-b]1,3-thiazol-6-yl]ethyl}sulfamoyl)amine, identified by the CAS number 895431-24-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamide derivatives and exhibits a unique combination of structural features that make it a subject of interest in contemporary research.

The molecular structure of this compound is characterized by a sulfonamide group attached to a dimethylamine moiety. The sulfonamide group is further connected to an ethyl chain that terminates at a triazolo-thiazole ring system. This triazolo-thiazole ring system is substituted with a 4-methylphenyl group at the 6-position of the thiazole ring. The presence of these heterocyclic rings and substituents contributes to the compound's versatility and reactivity.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its unique structure allows for interactions with various biological targets, making it a promising candidate for therapeutic applications. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in metabolic pathways. The sulfonamide group is known to form strong hydrogen bonds with amino acids in enzyme active sites, which could be exploited for designing drugs with high affinity and selectivity.

In addition to its pharmacological applications, this compound has also been studied for its role in materials science. The triazolo-thiazole ring system is known to exhibit interesting electronic properties due to its conjugated system. These properties make it a potential candidate for use in organic electronics or as a building block for advanced materials with tailored functionalities.

The synthesis of dimethyl({2-[2-(4-methylphenyl)-1,2,4-triazolo[3,2-b]1,3-thiazol-6-yl]ethyl}sulfamoyl)amine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the triazolo-thiazole ring system through cyclization reactions and subsequent functionalization with the sulfonamide group. The optimization of reaction conditions has been a focus of recent research to improve yield and purity.

From an environmental perspective, understanding the fate and behavior of this compound in different ecosystems is crucial. Studies have shown that its stability under various environmental conditions can influence its persistence and bioaccumulation potential. Researchers are actively investigating methods to mitigate any adverse environmental impacts associated with its production or use.

In conclusion, dimethyl({2-[2-(4-methylphenyl)-1,2,4-triazolo[3,2-b]1,3-thiazol-6-yl]ethyl}sulfamoyl)amine represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing both scientific research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.